Cas no 1502237-36-6 (2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)azepane)

• Product Name: 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)azepane
• CAS No: 1502237-36-6
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 4915798
• Update Time: 2025-11-07

2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)azepane Chemical and Physical Properties

Names and Identifiers

• 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)azepane
• 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)-azepane

• Inchi： 1S/C12H21N3/c1-9-12(10(2)15(3)14-9)11-7-5-4-6-8-13-11/h11,13H,4-8H2,1-3H3
• InChI Key： TYEYEGUXCAFYCB-UHFFFAOYSA-N
• SMILES： N1CCCCCC1C1C(C)=NN(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8

Additional information on 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)azepane

Introduction to 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)azepane (CAS No. 1502237-36-6) and Its Emerging Applications in Chemical Biology

2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)azepane, identified by its CAS number 1502237-36-6, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The compound belongs to the pyrazole and azepane families, which are well-documented for their roles in drug discovery and medicinal chemistry. Its molecular structure incorporates a 1,3,5-trimethylpyrazole moiety linked to an azepane ring, creating a scaffold that may exhibit favorable pharmacokinetic properties and target interactions.

The 1,3,5-trimethylpyrazole substituent is particularly noteworthy for its ability to modulate biological pathways through interactions with enzymes and receptors. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. In contrast, the azepane ring contributes to the compound's solubility and metabolic stability, making it a promising candidate for further development as a bioactive molecule. The combination of these two structural elements suggests that 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)azepane may possess dual functionality, enabling it to interact with multiple biological targets simultaneously.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for potential therapeutic applications. Molecular docking studies have indicated that 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)azepane may exhibit inhibitory activity against several key enzymes involved in cancer progression. Specifically, preliminary data suggest that it could interfere with kinases and other signaling proteins that are critical for tumor growth and metastasis. These findings align with the broader trend in oncology research toward the development of small-molecule inhibitors that disrupt aberrant signaling pathways.

In addition to its potential role in oncology, 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)azepane has shown promise in preclinical models as a modulator of inflammatory responses. Chronic inflammation is a hallmark of many diseases, including neurodegenerative disorders and autoimmune conditions. The pyrazole moiety is known to interact with cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways, which are central to the production of pro-inflammatory mediators. By targeting these pathways, 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)azepane may offer a novel approach to mitigating inflammation without the side effects associated with traditional anti-inflammatory drugs.

The synthesis of 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)azepane presents an interesting challenge due to the need to construct both the pyrazole and azepane rings in a single step or through an efficient multi-step sequence. Modern synthetic methodologies have improved the accessibility of such heterocycles through transition-metal-catalyzed reactions and organometallic transformations. For instance, palladium-catalyzed cross-coupling reactions have been employed to link the pyrazole substituent to the azepane core with high selectivity and yield. These advances have not only simplified the synthesis but also allowed for rapid diversification of the compound library.

Biological evaluation of 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)azepane has been complemented by structural optimization studies aimed at enhancing its potency and selectivity. By modifying substituents on either the pyrazole or azepane rings, researchers can fine-tune the compound's pharmacophore to improve its interaction with biological targets. For example, introduction of fluorine atoms into the pyrazole ring has been shown to increase metabolic stability while maintaining or even enhancing binding affinity. Such modifications are guided by data from high-throughput screening (HTS) platforms and structure-based drug design (SBDD) approaches.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development process for compounds like 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)azepane. Predictive models can identify optimal synthetic routes based on historical data from similar compounds and can even suggest novel modifications that may improve biological activity. These computational tools are particularly valuable for predicting off-target effects and optimizing pharmacokinetic profiles early in the discovery phase. As a result, researchers can prioritize candidates more effectively before committing resources to costly experimental validation.

Future directions for research on 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)azepane include exploring its potential as an adjuvant therapy in combination with existing treatments for cancer or inflammation-related diseases. Combination therapies often yield better outcomes than single-agent approaches by targeting multiple pathways or reducing resistance mechanisms. Preclinical studies are underway to evaluate synergistic effects when 2-(1,3,5-trimethyl-1H-pyrazol-4-yiazepane) is used alongside standard-of-care medications or investigational drugs currently in clinical trials.

The growing interest in 2-(1,3,5^-trimethyl- ¹⁴⁵⁴⁵⁴⁴¹⁴⁵⁴¹¹⁴ᐸᐸᐸᐸᐸᐸᐸᐸᐸᐸpyrazizol- ¹⁴⁵⁴¹¹⁴ 4))azep^an₎, CAS No.₎, underscores its significance as a lead compound for medicinal chemists seeking innovative solutions to complex diseases. As our understanding of biological mechanisms continues to evolve，so too will our ability to harness such molecules for therapeutic purposes。The next decade promises exciting developments，with 2-( ¹^{,³,,₅-trimethyle)azepane)(CAS No.1502237-36-6)}